Cas no 83800-85-5 (4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-)

• Product name: 4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
• CAS No: 83800-85-5
• MF: C₁₅H₉N₂O₂F₃
• MW: 306.23936
• CID: 668426
• PubChem ID: 136245468

4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-[3-(trifluoromethoxy)phenyl]-
• 2-[3-(trifluoromethoxy)phenyl]-1H-quinazolin-4-one
• SCHEMBL11290144
• DTXSID10742388
• 2-(3-(Trifluoromethoxy)phenyl)quinazolin-4(1H)-one
• 2-[3-(trifluoromethoxy)phenyl]-1,4-dihydroquinazolin-4-one
• 2-[3-(Trifluoromethoxy)phenyl]quinazolin-4(1H)-one
• 83800-85-5

• Inchi： InChI=1S/C15H9F3N2O2/c16-15(17,18)22-10-5-3-4-9(8-10)13-19-12-7-2-1-6-11(12)14(21)20-13/h1-8H,(H,19,20,21)
• InChI Key： GSQAQIYAEZQJSD-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CC(=CC=C3)OC(F)(F)F

Computed Properties

• Exact Mass: 306.06161202g/mol
• Monoisotopic Mass: 306.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.7Ų